Cas no 56718-76-4 (rac 1-Chloro-3-4-(2-methoxyethyl)phenoxy-2-propanol)

rac 1-Chloro-3-4-(2-methoxyethyl)phenoxy-2-propanol structure
56718-76-4 structure
Product Name:rac 1-Chloro-3-4-(2-methoxyethyl)phenoxy-2-propanol
CAS No:56718-76-4
Molecular Formula:C12H17O3Cl
Molecular Weight:244.71458
MDL:MFCD06654214
CID:830851
PubChem ID:2793898

rac 1-Chloro-3-4-(2-methoxyethyl)phenoxy-2-propanol Properties

Names and Identifiers

    • Metoprolol Related Compound B
    • 1-chloro-3-[4-(2-methoxyethyl)phenoxy]-2-propanol
    • rac 1-Chloro-3-[4-(2-methoxyethyl)phenoxy]-2-propanol
    • (+/-)-1-[4-(2-methoxyethyl)phenoxy]-3-chloro-2-propanol
    • (+/-)1-chloro-2-hydroxy-3-[4-(2-Methoxyethyl)phenoxy]-propane
    • AC1MDPWA
    • AG-F-99535
    • CTK8G2740
    • Metoprolol related compound B [USP]
    • SureCN7215333
    • UNII-85325N238N
    • 1-Chloro-3-[4-(2-methoxyethyl)phenoxy]- 2-propanol
    • 1-Chloro-3-[4-(2-methoxyethyl)phenoxy]propan-2-ol
    • Z1606983719
    • F50553
    • EN300-10936047
    • (+/-)-1-Chloro-2-hydroxy-3-(4-(2-methoxyethyl)phenoxy)-propane
    • 2-Propanol, 1-chloro-3-(4-(2-methoxyethyl)phenoxy)-
    • 56718-76-4
    • Metoprolol IMpurity 13
    • 85325N238N
    • 1-Chloro-3-[4-(2-methoxyethyl)-phenoxy]propan-2-ol; Metoprolol Related Compound B
    • AS-83105
    • Q27269579
    • 1-Chloro-2-hydroxy-3-(4-(2-methoxyethyl)phenoxy)-propane
    • 1-Chloro-3-(4-(2-methoxyethyl)phenoxy)propan-2-ol
    • SCHEMBL7215333
    • MDL： MFCD06654214
    • InChIKey： MAVSBQOSROXJQJ-UHFFFAOYSA-N
    • Inchi： InChI=1S/C12H17ClO3/c1-15-7-6-10-2-4-12(5-3-10)16-9-11(14)8-13/h2-5,11,14H,6-9H2,1H3
    • SMILES： COCCC1=CC=C(C=C1)OCC(CCl)O

Computed Properties

  • Exact Mass: 244.08671
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 7
  • Monoisotopic Mass: 244.0866221g/mol
  • Heavy Atom Count: 16
  • Complexity: 170
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.1
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • PSA: 38.69
  • Solubility: Slightly soluble (3.9 g/l) (25 º C),
  • Density: 1.157±0.06 g/cm3 (20 ºC 760 Torr),

rac 1-Chloro-3-4-(2-methoxyethyl)phenoxy-2-propanol Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00EF1N-25mg
rac 1-Chloro-3-[4-(2-methoxyethyl)phenoxy]-2-propanol
 56718-76-4 >95%
25mg
 $82.00
A2B Chem LLC
AG71883-25mg
1-Chloro-3-(4-(2-methoxyethyl)phenoxy)propan-2-ol
 56718-76-4 >95%
25mg
 $82.00
Aaron
AR00EF9Z-25mg
rac 1-Chloro-3-[4-(2-methoxyethyl)phenoxy]-2-propanol
 56718-76-4 95%
25mg
 $99.00 2025-02-11
Chemenu
CM133030-1g
1-chloro-3-(4-(2-methoxyethyl)phenoxy)propan-2-ol
 56718-76-4 97%
1g
 $309 2023-01-09
Crysdot LLC
CD12060363-1g
1-Chloro-3-(4-(2-methoxyethyl)phenoxy)propan-2-ol
 56718-76-4 97%
1g
 $327
Enamine
EN300-10936047-0.05g
1-chloro-3-[4-(2-methoxyethyl)phenoxy]propan-2-ol
 56718-76-4 95.0%
0.05g
 $94.0 2025-03-21
eNovation Chemicals LLC
Y1084128-50mg
rac 1-Chloro-3-[4-(2-methoxyethyl)phenoxy]-2-propanol
 56718-76-4 95%
50mg
 $200
TRC
C367980-5mg
rac 1-Chloro-3-[4-(2-methoxyethyl)phenoxy]-2-propanol
 56718-76-4
5mg
 $ 125.00 2023-04-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1036132-25mg
1-Chloro-3-(4-(2-methoxyethyl)phenoxy)propan-2-ol
 56718-76-4 96%
25mg
 ￥885 2023-04-13
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R028845-50mg
rac 1-Chloro-3-4-(2-methoxyethyl)phenoxy-2-propanol
 56718-76-4 >95%
50mg
 ￥729 2024-05-22

rac 1-Chloro-3-4-(2-methoxyethyl)phenoxy-2-propanol Related Literature

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56718-76-4 (rac 1-Chloro-3-4-(2-methoxyethyl)phenoxy-2-propanol) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:56718-76-4)rac 1-Chloro-3-4-(2-methoxyethyl)phenoxy-2-propanol
A929300
Purity:99%
Quantity:100mg
Price($):184.0